Cas no 100674-51-9 (5-chloro-1,3-dimethyl-1H-pyrazol-4-amine)

• Product Name: 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine
• CAS No: 100674-51-9
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 1010937
• PubChem ID: 17854743
• Update Time: 2025-05-19

5-chloro-1,3-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine
• 5-CHLORO-1,3-DIMETHYLPYRAZOL-4-AMINE
• 100674-51-9
• SCHEMBL6911336
• AKOS006342579
• EN300-1600861

• MDL： MFCD19206032
• Inchi： 1S/C5H8ClN3/c1-3-4(7)5(6)9(2)8-3/h7H2,1-2H3
• InChI Key： WLXPOBMZOSWCKB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)N

Computed Properties

• Exact Mass: 145.0406750g/mol
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-Chloro-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 100674-51-9): Properties, Applications, and Industry Insights

5-Chloro-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 100674-51-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative belongs to a class of nitrogen-containing compounds known for their diverse biological activities. With the molecular formula C₅H₈ClN₃, it features a chloro-substituted pyrazole core, which contributes to its reactivity and potential applications in drug discovery and material science.

Recent studies highlight the growing interest in 5-chloro-1,3-dimethyl-1H-pyrazole-4-amine synthesis as researchers explore its role as a building block for more complex molecules. The compound's amine functional group at the 4-position makes it particularly valuable for nucleophilic substitution reactions, a topic frequently searched in academic databases. Industry reports indicate rising demand for such intermediates in the development of crop protection agents and pharmaceutical intermediates, aligning with current trends in sustainable agriculture and precision medicine.

From a structural perspective, the 1,3-dimethyl substitution pattern on the pyrazole ring enhances the compound's stability while influencing its hydrogen bonding capacity—a property extensively discussed in computational chemistry forums. Analytical techniques like HPLC purity analysis and NMR characterization (common search terms among chemists) are typically employed to verify the identity of CAS No. 100674-51-9. The compound's melting point range (typically 120-125°C) and solubility profile (moderate in polar organic solvents) make it suitable for various synthetic protocols.

In pharmaceutical contexts, researchers are investigating 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine derivatives as potential scaffolds for kinase inhibitors, a hot topic in oncology research. The compound's ability to serve as a ligand in metal complexes has also sparked interest in materials science circles, particularly for catalysis applications. These multidisciplinary applications reflect the compound's versatility, addressing frequent queries about "pyrazole-based functional materials" in scientific literature.

Environmental and safety considerations for handling CAS 100674-51-9 follow standard laboratory protocols, with particular attention to its amine group reactivity. Quality control measures often focus on residual solvent analysis—a trending subject in Good Manufacturing Practice (GMP) discussions. The compound's shelf life and storage conditions (typically under inert atmosphere at 2-8°C) are frequently searched parameters by industrial users.

The global market for pyrazole amines like 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine shows steady growth, driven by increasing R&D investments in small molecule therapeutics and green chemistry initiatives. Patent analysis reveals growing intellectual property activity around modified pyrazole compounds, particularly in applications related to bioconjugation techniques—a technique gaining traction in antibody-drug conjugate development.

Academic laboratories frequently inquire about scalable synthesis routes for 100674-51-9, reflecting the compound's transition from research-scale to potential commercial production. Recent process chemistry publications emphasize atom-economical methods for its preparation, aligning with the pharmaceutical industry's focus on sustainable synthesis. These developments respond to common search queries about "cost-effective heterocycle production" in chemical manufacturing.

Emerging applications in electronic materials have further expanded interest in this compound, particularly for designing organic semiconductors with tailored electronic properties. The chloro-amine pyrazole structure offers unique opportunities for molecular engineering, a subject of numerous recent conference presentations. Such interdisciplinary potential makes 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine a compelling case study in structure-activity relationship research.

Analytical challenges associated with CAS 100674-51-9, such as isomeric purity determination and trace impurity profiling, represent active areas of method development. These topics generate substantial discussion in analytical chemistry forums, particularly regarding LC-MS techniques for quality control. The compound's chromatographic behavior under different mobile phase conditions is another frequently researched aspect among quality assurance professionals.

Looking forward, the scientific community anticipates novel discoveries leveraging the 5-chloro-1,3-dimethyl-1H-pyrazol-4-amine scaffold, especially in fragment-based drug discovery and click chemistry applications. Its balanced lipophilicity profile (a key parameter in drug design) and potential for structural diversification continue to make this compound a valuable tool for medicinal chemists addressing contemporary challenges in targeted therapy development.